Cas no 2171772-45-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid
• CAS No: 2171772-45-3
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 5750496
• PubChem ID: 165512756
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171772-45-3
• EN300-1533162
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]methyl}pentanoic acid
• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid

• Inchi： 1S/C26H32N2O5S/c1-3-8-17(25(30)31)15-27-24(29)23(13-14-34-2)28-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GQAHITASGTZNSB-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NCC(C(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid (CAS No. 2171772-45-3)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171772-45-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a pentanoic acid backbone functionalized with a fluorinated aromatic moiety and an amino acid derivative. The presence of these structural elements imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid is composed of several key functional groups. The fluororene moiety, specifically 9H-fluoren-9-yl, contributes to the compound's stability and hydrophobicity, while the methoxycarbonyl group enhances its solubility in polar solvents. The amino group, incorporated as part of an amide linkage, plays a crucial role in modulating the compound's reactivity and interaction with biological targets. Additionally, the methylsulfanyl group at the fourth carbon of the butanamide chain introduces a polar, sulfur-rich region that can influence both the compound's pharmacokinetic profile and its binding affinity to biological receptors.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to alter their electronic properties, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. This has made fluorinated compounds particularly attractive for the development of drugs that require prolonged circulation or targeted delivery systems. The fluororene component in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid aligns with this trend, suggesting potential applications in areas such as oncology, anti-inflammatory therapies, and central nervous system (CNS) drug development.

The amide functionality within the molecule serves as a versatile scaffold for further chemical modifications. Amides are well-known for their ability to mimic peptide bonds and interact with proteases and other enzymes. By strategically modifying the side chains of the amide group, researchers can fine-tune the compound's pharmacological properties, including its binding affinity, selectivity, and metabolic stability. This flexibility makes 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions between 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}pentanoic acid and biological targets. Techniques such as molecular docking and virtual screening have been instrumental in identifying potential drug candidates with high precision. These computational methods leverage large datasets of known protein structures and ligand interactions to predict how different molecules might bind to specific receptors or enzymes. The structural complexity of 2171772-45-3 makes it an ideal candidate for such studies, as its multiple functional groups provide numerous opportunities for interaction with biological targets.

The synthesis of complex molecules like 2171772-45-3 often requires multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps in the synthesis typically involve protecting group strategies to ensure regioselectivity during functionalization. For instance, the methoxycarbonyl group may be introduced early in the synthesis to protect the amino group from unwanted side reactions before being selectively deprotected later on. Similarly, the fluororene moiety may be installed via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are highly efficient methods for forming carbon-carbon bonds between aryl halides or boronic acids.

The presence of both polar and non-polar regions in 2171772-45-3 suggests that it could exhibit interesting solubility characteristics across different solvent systems. This property is critical for pharmaceutical applications, as it affects drug formulation, delivery methods, and bioavailability. Researchers often optimize solubility by incorporating additional functional groups or employing techniques such as salt formation or prodrug development. Understanding these solubility profiles early in drug discovery can save significant time and resources by ensuring that promising candidates are amenable to further development.

In conclusion,2171772-45-3 represents a structurally sophisticated molecule with potential applications across multiple therapeutic areas. Its unique combination of functional groups—including a fluorinated aromatic ring,fluororene, an amide linkage,methoxycarbonyl, and a methylsulfanyl substituent—makes it an intriguing subject for further research. As computational methods continue to improve and synthetic techniques evolve,2171772-45-3 may serve as a valuable scaffold for developing novel drugs that address unmet medical needs.